Cas no 35900-26-6 (4-Methyl-5-nonanone)

4-Methyl-5-nonanone Properties

Names and Identifiers

• 4-Methyl-5-nonanone
• 4-methylnonan-5-one
• 4-methyl-nonan-5-one
• 5-Nonanone,4-methyl
• Ferrugineone
• J-640363
• AKOS028110118
• AMY19310
• 35900-26-6
• SCHEMBL434439
• LMFA12000140
• CGHJMKONNFWXHO-UHFFFAOYSA-N
• FT-0639290
• 152203-43-5
• F74769
• MFCD00048807
• A823032
• J-800367
• DTXSID00885637
• 5-Nonanone, 4-methyl-
• (3R,4R)-(+)-1-Benzyl-3,4-pyrrolidindiol
• HY-W710976
• DB-048893
• CS-0818228
• +Expand

• MDL： MFCD00048807
• InChIKey： CGHJMKONNFWXHO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O/c1-4-6-8-10(11)9(3)7-5-2/h9H,4-8H2,1-3H3
• SMILES： CCCCC(=O)C(C)CCC

Computed Properties

• Exact Mass: 156.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 156.151415257 g/mol
• Heavy Atom Count: 11
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų
• Molecular Weight: 156.26

Experimental Properties

• LogP: 3.18190
• PSA: 17.07000
• Refractive Index: 1.4215 (estimate)
• Boiling Point: 199.3±8.0 ºC (760 Torr),
• Melting Point: -3.45°C (estimate)
• Flash Point: 69.9±7.5 ºC,
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.817±0.06 g/cm3 (20 ºC 760 Torr),

4-Methyl-5-nonanone Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38
• TSCA：Yes

4-Methyl-5-nonanone Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%